2-(4-chlorophenoxy)-N-(2-(2-(p-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-[2-(4-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]acetamide
• InChI: InChI=1S/C21H19ClN4O2S/c1-14-2-4-15(5-3-14)20-24-21-26(25-20)17(13-29-21)10-11-23-19(27)12-28-18-8-6-16(22)7-9-18/h2-9,13H,10-12H2,1H3,(H,23,27)
• InChI Key: NILZCNIEKHGTMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=CSC3=N2)CCNC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a chlorophenoxy group, a thiazolo[3,2-b][1,2,4]triazole ring, and an acetamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds, such as thiazolo[3,2-b][1,2,4]triazoles, have been synthesized using visible-light-mediated catalyst-free reactions. The reaction involves α-bromodiketones, generated in situ by the reaction of NBS and 1,3-diketones, with 3-mercapto[1,2,4]triazoles under aqueous conditions.

Scientific Research Applications

Synthesis and Structural Characterization

Compounds related to 2-(4-chlorophenoxy)-N-(2-(2-(p-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide have been synthesized through various chemical reactions, demonstrating the diversity of synthetic routes and the structural versatility of thiazole and triazole derivatives. For instance, Xue et al. (2008) synthesized a novel compound through the reaction of 5-(p-tolyl)-4-amino-1,2,4-triazole-3-thione with 2-(2,4-dichlorophenoxy)acetyl chloride, characterized by single-crystal X-ray diffraction, illustrating the compound's crystal structure and confirming its synthesis (Xue et al., 2008).

Antimicrobial and Antifungal Activities

Several studies have focused on the antimicrobial and antifungal properties of thiazole and triazole derivatives. For example, Turan-Zitouni et al. (2005) synthesized new thiazole derivatives of triazoles and evaluated their antifungal and antibacterial activity, finding some compounds exhibited strong antifungal activity (Turan-Zitouni et al., 2005). This highlights the potential of such compounds in developing new antimicrobial agents.

Anticancer Activity

The anticancer activity of thiazole and triazole derivatives has been a significant area of research. Havrylyuk et al. (2010) performed antitumor screening of several novel 4-thiazolidinones with a benzothiazole moiety, with some compounds revealing anticancer activity on various cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers (Havrylyuk et al., 2010).

Other Biological Activities

The versatility of these compounds extends beyond antimicrobial and anticancer activities. For instance, synthesis and evaluation studies have explored their potential as antioxidant agents, showcasing the broad spectrum of biological activities associated with these compounds (Hossan, 2020).

Mechanism of Action

Target of Action

The compound belongs to the Thiazolo[3,2-b][1,2,4]triazole system, a class of heterocyclic compounds known for their wide range of biological activities . These compounds exhibit anticancer, anti-inflammatory, antibiotic, antidiabetic, insecticides, antifungal, antioxidant, antihelmintic, or anti-HIV properties

Mode of Action

Compounds in the thiazolo[3,2-b][1,2,4]triazole class are known for their diverse biological activities, suggesting that they may interact with multiple targets and pathways .

Biochemical Pathways

Given the broad range of biological activities exhibited by thiazolo[3,2-b][1,2,4]triazole compounds, it is likely that multiple pathways are affected .

Result of Action

Thiazolo[3,2-b][1,2,4]triazole compounds are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, antibiotic, antidiabetic, insecticides, antifungal, antioxidant, antihelmintic, or anti-hiv properties .

Action Environment

The synthesis of thiazolo[3,2-b][1,2,4]triazole compounds has been studied under eco-friendly conditions , suggesting that environmental factors may play a role in the synthesis and possibly the action of these compounds.